Cas no 371212-93-0 (5-chloro-7-(4-methylphenyl)4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol)

• Product Name: 5-chloro-7-(4-methylphenyl)4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol
• CAS No: 371212-93-0
• MF: C₂₆H₂₅ClN₄O
• MW: 444.955904722214
• CID: 6327418
• PubChem ID: 4141168
• Update Time: 2025-05-30

5-chloro-7-(4-methylphenyl)4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(4-methylphenyl)4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol
• Z56842342
• 5-chloro-7-[(4-methylphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methyl]quinolin-8-ol
• 371212-93-0
• 5-chloro-7-{(4-methylphenyl)[4-(2-pyridinyl)-1-piperazinyl]methyl}-8-quinolinol
• SR-01000497035-1
• F1093-0006
• 5-chloro-7-((4-(pyridin-2-yl)piperazin-1-yl)(p-tolyl)methyl)quinolin-8-ol
• Oprea1_834836
• AKOS016290327
• SR-01000497035
• AKOS000808530
• 5-CHLORO-7-[(4-METHYLPHENYL)[4-(PYRIDIN-2-YL)PIPERAZIN-1-YL]METHYL]QUINOLIN-8-OL
• Oprea1_554927
• AS-871/41345912

• Inchi： 1S/C26H25ClN4O/c1-18-7-9-19(10-8-18)25(21-17-22(27)20-5-4-12-29-24(20)26(21)32)31-15-13-30(14-16-31)23-6-2-3-11-28-23/h2-12,17,25,32H,13-16H2,1H3
• InChI Key： DNDQEZSOXMZIBM-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN=C2C(=C(C=1)C(C1C=CC(C)=CC=1)N1CCN(C2C=CC=CN=2)CC1)O

Computed Properties

• Exact Mass: 444.1716891g/mol
• Monoisotopic Mass: 444.1716891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-chloro-7-(4-methylphenyl)4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol

5-Chloro-7-(4-Methylphenyl)-4-(Pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol (CAS No. 371212-93-0): A Comprehensive Overview

5-Chloro-7-(4-methylphenyl)-4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol (CAS No. 371212-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and features a piperazine moiety, a pyridine ring, and a substituted phenyl group. The unique structural characteristics of this molecule have led to its exploration in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of 5-chloro-7-(4-methylphenyl)-4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol is characterized by its intricate arrangement of functional groups. The quinoline core, which is a bicyclic aromatic heterocycle, provides a stable and rigid framework that can be modified to enhance pharmacological properties. The piperazine ring, a six-membered heterocyclic amine, is known for its ability to form hydrogen bonds and interact with various biological targets. The pyridine ring, another aromatic heterocycle, contributes to the compound's overall hydrophobicity and can influence its binding affinity to specific receptors. The presence of a chloro substituent on the quinoline ring and a methylated phenyl group further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 5-chloro-7-(4-methylphenyl)-4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol as a promising lead compound for drug development. One notable area of research has focused on its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, 5-chloro-7-(4-methylphenyl)-4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. These findings suggest that it may have therapeutic potential in the management of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-chloro-7-(4-methylphenyl)-4-(pyridin-2-yl)piperazin-1-ylmethylquinolin-8-ol has been extensively studied to optimize its use in drug formulations. In vivo experiments have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it suitable for chronic administration in clinical settings.

To further enhance its therapeutic efficacy, researchers have explored various chemical modifications of 5-chloro-7-(4-methylphenyl)-4-(pyridin-2-y l)piperazin -1 - ylm eth ylq u i n olin -8 - ol. For example, substituting the chloro group with other halogens or introducing additional functional groups on the phenyl ring has been shown to improve its potency and selectivity towards specific biological targets. These modifications have led to the development of several analogs with enhanced pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro -7 -( 4 - methylphe n yl ) - 4 -( py r id i n - 2 - y l ) pi pe r az i n - 1 - y l m e t h y l q u i n o l i n - 8 - o l in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different patient populations.

In conclusion, 5-chloro -7 -( 4 - methylphe n yl ) - 4 -( py r id i n - 2 - y l ) pi pe r az i n - 1 - y l m e t h y l q u i n o l i n - 8 - o l (CAS No. 371212–93–0) represents a promising candidate for the development of novel drugs targeting inflammatory and neurodegenerative diseases. Its unique chemical structure, combined with favorable pharmacokinetic properties and promising preclinical data, positions it as an important molecule in modern pharmaceutical research.